Cas no 2137560-21-3 ({8-methylimidazo1,2-apyridin-2-yl}methanethiol)

• Product Name: {8-methylimidazo1,2-apyridin-2-yl}methanethiol
• CAS No: 2137560-21-3
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6232905
• PubChem ID: 165481832
• Update Time: 2025-10-21

{8-methylimidazo1,2-apyridin-2-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {8-methylimidazo1,2-apyridin-2-yl}methanethiol
• {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol
• 2137560-21-3
• EN300-1085694

• Inchi： 1S/C9H10N2S/c1-7-3-2-4-11-5-8(6-12)10-9(7)11/h2-5,12H,6H2,1H3
• InChI Key： PXVNIFQZXCQUBT-UHFFFAOYSA-N
• SMILES： SCC1=CN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.3Ų

Additional information on {8-methylimidazo1,2-apyridin-2-yl}methanethiol

Comprehensive Overview of {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol (CAS No. 2137560-21-3)

{8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol (CAS No. 2137560-21-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a methanethiol group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Researchers are particularly interested in {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol for its potential role in developing new therapeutic agents. Recent studies have explored its utility in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, aligning with the growing demand for novel treatments in these areas.

One of the key advantages of {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol is its versatility in chemical modifications. The thiol functional group allows for easy conjugation with other molecules, making it a valuable building block in bioconjugation and drug delivery systems. This property is especially relevant in the context of targeted therapy, a hot topic in modern pharmacology.

From a synthetic perspective, {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol can be prepared through well-established organic reactions. The imidazo[1,2-a]pyridine core is typically constructed via cyclocondensation reactions, followed by introduction of the methanethiol moiety. These synthetic routes are compatible with various green chemistry principles, addressing the increasing focus on sustainable chemical processes.

The compound's physicochemical properties contribute to its research utility. With moderate lipophilicity and the presence of both hydrogen bond acceptors and donors, {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol exhibits favorable characteristics for drug-like molecules. These features are particularly important in the current pharmaceutical landscape, where bioavailability and ADME properties are critical considerations in drug development.

In the context of drug discovery, {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol has shown promise as a scaffold for developing small molecule therapeutics. The compound's ability to serve as a pharmacophore in various biological targets has led to its investigation in multiple therapeutic areas. Recent publications have highlighted its potential in neurological disorders and metabolic diseases, reflecting current healthcare priorities.

The analytical characterization of {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and structural integrity, which are essential for research applications. The growing emphasis on quality control in chemical research makes these analytical protocols particularly relevant.

From a commercial perspective, {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol is available from specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The compound's market demand reflects the broader trends in custom synthesis and research chemicals, with increasing requirements for high-purity intermediates in drug development pipelines.

Safety considerations for handling {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during its use, in line with general laboratory safety practices that have gained renewed attention in recent years.

Future research directions for {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol may explore its potential in covalent drug design, leveraging the reactivity of its thiol group. This approach aligns with current trends in precision medicine and structure-based drug design, areas that are transforming modern therapeutics. The compound's unique structural features position it well for such innovative applications.

In summary, {8-methylimidazo[1,2-a]pyridin-2-yl}methanethiol (CAS No. 2137560-21-3) represents a valuable chemical entity with broad potential in pharmaceutical research and development. Its structural versatility, combined with the therapeutic relevance of the imidazo[1,2-a]pyridine scaffold, makes it a compound of continuing interest in the scientific community. As research progresses, new applications for this molecule are likely to emerge, particularly in addressing unmet medical needs through innovative drug discovery approaches.